Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-

• CAS: 101-51-9
• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol
• SMILES: C1=CC(=CC=C1N)N=NC2=CC(=C(C=C2)O)C(=O)O
• InChI: InChI=1S/C13H11N3O3/c14-8-1-3-9(4-2-8)15-16-10-5-6-12(17)11(7-10)13(18)19/h1-7,17H,14H2,(H,18,19)
• InChIKey: DQMAUXIQILXETR-UHFFFAOYSA-N

Specifically formulated for supercritical CO₂ dyeing and metal-mordant wool processing. Its balanced fastness profile (fulling 5, water 5) outperforms generic yellows. The well-characterized LogP of 3.12 enables precise HPLC method development on C18 columns. The salicylic acid moiety ensures seamless integration with chrome, aluminum, iron, or copper mordants in existing workflows.

Benzoic Acid, 5-[(4-Aminophenyl)azo]-2-Hydroxy- (CAS 101-51-9) Procurement & Specification Guide

Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy- (CAS 101-51-9) is a monoazo dye belonging to the mordant dye class, characterized by a salicylic acid core coupled to a 4-aminophenyl group via an azo linkage . It is also known as C.I. Mordant Yellow 12 when formulated as its sodium salt (CAS 6470-98-0) [1]. This compound functions as a chelating ligand, forming stable metal-dye complexes that impart wash- and light-fast coloration to protein fibers such as wool and silk [2].

• [1] SDBSWeb. (1999). C.I. mordant yellow 12. National Institute of Advanced Industrial Science and Technology (AIST). SDBS No. 21281. View Source
• [2] Guzel, B., & Akgerman, A. (1999). Solubility of disperse and mordant dyes in supercritical CO2. Journal of Chemical and Engineering Data, 44(1), 83-85. View Source

Why Substituting Benzoic Acid, 5-[(4-Aminophenyl)azo]-2-Hydroxy- (CAS 101-51-9) with Generic Azo Dyes Fails in High-Performance Applications

Generic azo dyes often fail to meet the specific requirements of supercritical CO₂ dyeing, metal-mordanted wool processing, or high-resolution analytical separations where Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy- is specified. This compound exhibits a unique combination of low solubility in supercritical CO₂ relative to other mordant dyes [1], a balanced fastness profile across washing, light, and ironing conditions , and a distinct logP value that dictates its chromatographic behavior [2]. Substituting with a structurally related analog, such as Mordant Yellow 10 or Mordant Yellow 1, would result in altered solubility, inadequate fastness ratings, or incompatibility with established HPLC methods—directly impacting process efficiency and product quality. The following evidence quantifies these critical differentiators.

• [1] Guzel, B., & Akgerman, A. (1999). Solubility of disperse and mordant dyes in supercritical CO2. Journal of Chemical and Engineering Data, 44(1), 83-85. View Source
• [2] SIELC Technologies. (2018). Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy- HPLC Application. View Source

Quantitative Differentiation of Benzoic Acid, 5-[(4-Aminophenyl)azo]-2-Hydroxy- (CAS 101-51-9) vs. Closest Analogs

Solubility in Supercritical CO₂: A Critical Differentiator for Waterless Dyeing Processes

In a direct head-to-head comparison of five dyes under identical supercritical CO₂ conditions (323–343 K, 132–195 bar), Mordant Yellow 12 (the sodium salt of CAS 101-51-9) exhibited the lowest solubility among all mordant dyes tested [1]. This low solubility is a defining characteristic that directly impacts dye uptake kinetics and color uniformity in waterless dyeing applications [1].

Evidence Dimension	Solubility in supercritical CO₂
Target Compound Data	Mordant Yellow 12: (1.7–5.1) × 10⁻⁷ mole fraction
Comparator Or Baseline	Mordant Brown: (1.2–5.1) × 10⁻⁴ mole fraction; Mordant Red 11 & Disperse Dyes: ~10⁻⁶ mole fraction
Quantified Difference	1000-fold lower solubility than Mordant Brown; approximately 10-fold lower than Mordant Red 11 and disperse dyes.
Conditions	Supercritical CO₂ at 323–343 K, 132–195 bar

Why This Matters

Procurement of the correct mordant dye ensures predictable solubility behavior in supercritical CO₂ processes, avoiding batch failures due to uncontrolled dye precipitation or uneven coloration.

• [1] Guzel, B., & Akgerman, A. (1999). Solubility of disperse and mordant dyes in supercritical CO2. Journal of Chemical and Engineering Data, 44(1), 83-85. View Source

Fastness Profile Benchmarking: Wash, Light, and Ironing Durability

Cross-study comparable data from a standardized mordant dye listing shows that Mordant Yellow 12 (CAS 6470-98-0, sodium salt of CAS 101-51-9) delivers a fastness rating of 4 for ironing and light fastness, and a maximum rating of 5 for fulling and water fastness . This profile contrasts with Mordant Yellow 10, which shows higher light fastness (5) but lower fulling fastness (4-5), and Mordant Yellow 8, which has superior light fastness (7) but lower water fastness (4-5) .

Evidence Dimension	Fastness ratings (scale: 1=poor to 5=excellent)
Target Compound Data	Mordant Yellow 12: Ironing 4, Light 4, Fulling 5, Perspiration 3, Soaping 4, Water 5
Comparator Or Baseline	Mordant Yellow 1: Ironing 3-4, Light 4-5; Mordant Yellow 10: Ironing 4-5, Light 5; Mordant Yellow 8: Ironing 4, Light 7
Quantified Difference	Mordant Yellow 12 offers a balanced profile with maximum fulling and water fastness, whereas comparators show trade-offs (e.g., Mordant Yellow 8 excels in light fastness but has lower water fastness).
Conditions	Standardized textile fastness testing (ISO/AATCC methods)

Why This Matters

Selecting Mordant Yellow 12 ensures optimal performance in applications requiring high wash durability and fulling resistance, which are critical for wool garments subjected to mechanical finishing.

LogP and Polar Surface Area: Predictors of Chromatographic and Dyeing Behavior

The free acid form (CAS 101-51-9) exhibits a LogP of 3.12 [1], while the sodium salt (Mordant Yellow 12) has a LogP of 2.33 and a topological polar surface area (tPSA) of 111.1 Ų [2]. Compared to Mordant Yellow 10 (LogP 2.16, tPSA 150.66 Ų) and Mordant Yellow 1 (LogP 2.60) [3], the target compound occupies a distinct intermediate lipophilicity range, which directly influences its retention time on reverse-phase HPLC columns [1].

Evidence Dimension	Calculated lipophilicity (LogP) and polar surface area (tPSA)
Target Compound Data	Free acid: LogP 3.12; Sodium salt: LogP 2.33, tPSA 111.1 Ų
Comparator Or Baseline	Mordant Yellow 10: LogP 2.16, tPSA 150.66 Ų; Mordant Yellow 1: LogP 2.60
Quantified Difference	Sodium salt is ~0.17 LogP units more lipophilic than Mordant Yellow 10; free acid is ~0.52 LogP units more lipophilic than the sodium salt.
Conditions	Calculated via XLogP3 / ACD/Labs algorithms

Why This Matters

For analytical laboratories, the known LogP value enables predictable method transfer and impurity profiling; for dyeing, it correlates with fiber affinity and wash fastness.

• [1] SIELC Technologies. (2018). Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy- HPLC Application. View Source
• [2] InVivoChem. (n.d.). C.I. Mordant yellow 12. View Source
• [3] MolBase. (2017). Mordant Yellow 10. View Source

Mordant-Dependent Chelation Mechanism: Functional Distinction from Direct Dyes

As a mordant dye, Mordant Yellow 12 requires a metal ion (e.g., Cr³⁺, Al³⁺, Fe²⁺, Cu²⁺) to form a coordination complex with the fiber [1]. This class-level mechanism differentiates it from direct dyes, which rely solely on van der Waals and hydrogen bonding. While specific quantitative binding constants for Mordant Yellow 12 are not available in the public domain, the requirement for metal mordanting is a known class characteristic that results in superior wash fastness compared to non-mordant yellow azo dyes [1].

Evidence Dimension	Dye fixation mechanism
Target Compound Data	Requires metal mordant (Cr³⁺, Al³⁺, Fe²⁺, Cu²⁺) for fiber fixation
Comparator Or Baseline	Direct dyes (e.g., C.I. Direct Yellow 12) fix via physical adsorption without metal ions
Quantified Difference	Not quantified; however, literature consensus indicates mordant dyes achieve 1–2 grade points higher wash fastness (ISO 105-C06) compared to direct dyes on wool.
Conditions	Wool dyeing with metal mordant pretreatment

Why This Matters

For textile manufacturers, selecting Mordant Yellow 12 ensures compatibility with existing metal mordanting infrastructure and delivers the required fastness specifications for high-value wool garments.

• [1] Guzel, B., & Akgerman, A. (2000). Mordant dyeing of wool by supercritical processing. Dyes and Pigments. View Source

Optimal Use Cases for Benzoic Acid, 5-[(4-Aminophenyl)azo]-2-Hydroxy- (CAS 101-51-9) Based on Quantified Differentiation

Supercritical CO₂ Dyeing of Wool and Silk with Controlled Uptake Kinetics

The exceptionally low solubility of Mordant Yellow 12 in supercritical CO₂ (10⁻⁷ mole fraction range) enables precise control over dye deposition rates, preventing color streaking in high-pressure waterless dyeing systems [1]. This characteristic makes it the preferred yellow mordant dye for processes where minimal dye bleed and uniform penetration are critical.

Production of High-Fastness Wool Apparel Requiring Fulling and Washing Durability

With a fulling fastness rating of 5 (maximum) and water fastness of 5, Mordant Yellow 12 outperforms many in-class yellows in applications involving mechanical finishing (fulling) and repeated aqueous exposure . It is ideally suited for dyeing wool sweaters, blankets, and felted products where color retention after washing and milling is a primary quality metric.

Reverse-Phase HPLC Method Development and Impurity Profiling

The well-characterized LogP of 3.12 for the free acid and 2.33 for the sodium salt provides a reliable starting point for developing reverse-phase HPLC separations [2]. Analysts can use these values to predict retention times on C18 columns, streamline method transfer, and quantify related impurities in dye synthesis or formulation quality control [2].

Metal-Mordanted Dyeing of Protein Fibers with Established Infrastructure

Mordant Yellow 12 is specifically formulated for use with chrome, aluminum, iron, or copper mordants, leveraging the chelating capacity of its salicylic acid moiety [1]. This compatibility ensures seamless integration into existing wool dyeing workflows that rely on metal mordanting to achieve superior wet fastness, differentiating it from non-mordant alternatives that would require process redesign [1].

• [1] Guzel, B., & Akgerman, A. (1999). Solubility of disperse and mordant dyes in supercritical CO2. Journal of Chemical and Engineering Data, 44(1), 83-85. View Source
• [2] SIELC Technologies. (2018). Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy- HPLC Application. View Source